Cas no 918137-47-0 (1,4-Oxazepine, hexahydro-4-(2,3,6-trifluoro-4-nitrophenyl)-)

1,4-Oxazepine, hexahydro-4-(2,3,6-trifluoro-4-nitrophenyl)- structure
918137-47-0 structure
Product Name:1,4-Oxazepine, hexahydro-4-(2,3,6-trifluoro-4-nitrophenyl)-
CAS No:918137-47-0
MF:C11H11F3N2O3
MW:276.211853265762
CID:779656
PubChem ID:71427807
Update Time:2025-04-19

1,4-Oxazepine, hexahydro-4-(2,3,6-trifluoro-4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Oxazepine, hexahydro-4-(2,3,6-trifluoro-4-nitrophenyl)-
    • 4-(2,3,6-trifluoro-4-nitrophenyl)-1,4-oxazepane
    • SCHEMBL4377762
    • DTXSID80846544
    • 918137-47-0
    • Inchi: 1S/C11H11F3N2O3/c12-7-6-8(16(17)18)9(13)10(14)11(7)15-2-1-4-19-5-3-15/h6H,1-5H2
    • InChI Key: LSNPPRGNDUPPIE-UHFFFAOYSA-N
    • SMILES: FC1C(=C(C=C(C=1N1CCOCCC1)F)[N+](=O)[O-])F

Computed Properties

  • Exact Mass: 276.07217670g/mol
  • Monoisotopic Mass: 276.07217670g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 329
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 58.3Ų

1,4-Oxazepine, hexahydro-4-(2,3,6-trifluoro-4-nitrophenyl)- Related Literature

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